Cas no 1805270-59-0 (5-Amino-3-chloropyridine-2-acetonitrile)

• Product Name: 5-Amino-3-chloropyridine-2-acetonitrile
• CAS No: 1805270-59-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4899009
• Update Time: 2025-08-03

5-Amino-3-chloropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-chloropyridine-2-acetonitrile

• Inchi： 1S/C7H6ClN3/c8-6-3-5(10)4-11-7(6)1-2-9/h3-4H,1,10H2
• InChI Key： VILYWFBBSIAZRN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-3-chloropyridine-2-acetonitrile

Recent Advances in the Synthesis and Applications of 5-Amino-3-chloropyridine-2-acetonitrile (CAS: 1805270-59-0)

5-Amino-3-chloropyridine-2-acetonitrile (CAS: 1805270-59-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of heterocyclic frameworks, which are crucial for drug discovery and development. This research brief aims to summarize the latest findings on the synthesis, characterization, and applications of this compound, providing insights into its potential in the chemical and biological sciences.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-Amino-3-chloropyridine-2-acetonitrile via a novel catalytic process involving palladium-catalyzed cross-coupling reactions. The researchers reported a yield of 85% under optimized conditions, with the compound exhibiting high purity and stability. The study also explored its utility as a precursor for the synthesis of pyridine-based inhibitors targeting protein kinases, which are implicated in various cancers and inflammatory diseases.

In another recent investigation, the compound was utilized in the development of a new class of antimicrobial agents. Researchers from the European Journal of Medicinal Chemistry (2024) synthesized a series of derivatives from 5-Amino-3-chloropyridine-2-acetonitrile and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated potent activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells, suggesting its potential as a lead compound for novel antibiotics.

Furthermore, computational studies have been conducted to predict the binding affinity and interaction mechanisms of 5-Amino-3-chloropyridine-2-acetonitrile derivatives with biological targets. Molecular docking simulations revealed strong interactions with the active sites of several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are relevant to inflammation and neurological disorders. These findings underscore the compound's versatility in drug design and its potential for therapeutic applications.

Despite these advancements, challenges remain in the large-scale production and optimization of 5-Amino-3-chloropyridine-2-acetonitrile. Current research is focused on improving synthetic routes to enhance yield and reduce environmental impact. Green chemistry approaches, such as solvent-free reactions and biocatalysis, are being explored to address these issues. Additionally, ongoing studies aim to expand the scope of its applications, including its use in materials science and as a ligand in catalytic systems.

In conclusion, 5-Amino-3-chloropyridine-2-acetonitrile (CAS: 1805270-59-0) continues to be a valuable building block in chemical and pharmaceutical research. Its diverse applications, from drug development to antimicrobial agents, highlight its importance in the field. Future research will likely focus on overcoming synthetic challenges and unlocking new therapeutic potentials, making it a compound of significant interest for both academia and industry.